N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-3-chloro-4-methoxybenzamide

• Molecular Formula: C20H13BrClN3O3
• Molecular Weight: 458.7 g/mol
• IUPAC Name: N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C20H13BrClN3O3/c1-27-17-4-2-11(7-15(17)22)19(26)24-14-3-5-18-16(8-14)25-20(28-18)12-6-13(21)10-23-9-12/h2-10H,1H3,(H,24,26)
• InChI Key: NHXKCKYNGVTDGR-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CN=C4)Br)Cl

Description

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-3-chloro-4-methoxybenzamide is a synthetic compound that has gained significant attention in the field of scientific research. It is commonly referred to as BPIQ or BPIQ-A, and it belongs to the family of benzoxazole derivatives. This compound has shown great potential in various scientific applications, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of BPIQ involves its interaction with the target enzymes, leading to their inhibition. For instance, BPIQ has been shown to bind to the ATP-binding site of protein kinase CK2, thereby inhibiting its activity. Similarly, BPIQ has been found to intercalate into the DNA strand, leading to the inhibition of DNA topoisomerase II activity.
Biochemical and Physiological Effects
BPIQ has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For instance, BPIQ has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. Additionally, BPIQ has been shown to inhibit the migration and invasion of cancer cells by suppressing the activity of matrix metalloproteinases (MMPs). Furthermore, BPIQ has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

BPIQ has several advantages and limitations for lab experiments. One of the advantages is its high potency and selectivity against the target enzymes, making it a useful tool for studying their functions. Additionally, BPIQ has been found to exhibit low toxicity in vitro and in vivo, making it a potential candidate for drug development. However, one of the limitations of BPIQ is its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on BPIQ. One potential direction is to investigate its efficacy in animal models of various diseases, such as cancer and inflammation. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the inhibitory activity of BPIQ against the target enzymes. Furthermore, the development of more potent and selective derivatives of BPIQ may lead to the discovery of novel therapeutic agents for various diseases.

Synthesis Methods

The synthesis of BPIQ involves the reaction of 5-bromopyridin-3-amine and 3-chloro-4-methoxybenzoic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of an intermediate, which is then reacted with 2-aminophenol in the presence of a dehydrating agent, such as phosphorus oxychloride (POCl3), to yield the final product, BPIQ.

Scientific Research Applications

BPIQ has been extensively studied for its potential use in various scientific applications. It has been found to exhibit potent inhibitory activity against several enzymes, including protein kinase CK2, DNA topoisomerase II, and carbonic anhydrase IX. These enzymes have been implicated in various diseases, such as cancer, inflammation, and neurodegeneration, making BPIQ a potential candidate for drug discovery.